Cas no 129717-29-9 (5-(Oxiran-2-ylmethoxy)isoquinoline)

5-(Oxiran-2-ylmethoxy)isoquinoline is an epoxide-functionalized isoquinoline derivative with significant utility in synthetic organic chemistry. Its key structural features include an oxirane (epoxide) ring attached via a methoxy linker to the isoquinoline core, enabling reactivity in ring-opening reactions and serving as a versatile intermediate for further functionalization. The compound is particularly valuable in the synthesis of complex heterocyclic systems and pharmaceutical scaffolds due to its dual reactivity from both the epoxide and isoquinoline moieties. Its stability under standard conditions and compatibility with a range of nucleophiles make it a practical choice for researchers developing novel bioactive compounds or advanced materials.

5-(Oxiran-2-ylmethoxy)isoquinoline structure

129717-29-9 structure

Product Name:5-(Oxiran-2-ylmethoxy)isoquinoline

CAS No:129717-29-9

MF:C₁₂H₁₁NO₂

MW:201.221243143082

CID:6229712

PubChem ID:9813075

Update Time:2025-05-28

5-(Oxiran-2-ylmethoxy)isoquinoline Chemical and Physical Properties

Names and Identifiers

- EN300-5297737
- SCHEMBL5228307
- 129717-29-9
- 5-(oxiran-2-ylmethoxy)isoquinoline
- HQMJNOFHNIQORU-UHFFFAOYSA-N
- 5-[(oxiran-2-yl)methoxy]isoquinoline
- 5-(Oxiran-2-ylmethoxy)isoquinoline
- Inchi： 1S/C12H11NO2/c1-2-9-6-13-5-4-11(9)12(3-1)15-8-10-7-14-10/h1-6,10H,7-8H2
- InChI Key： HQMJNOFHNIQORU-UHFFFAOYSA-N
- SMILES： O1CC1COC1=CC=CC2C=NC=CC1=2

Computed Properties

Exact Mass: 201.078978594g/mol
Monoisotopic Mass: 201.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 34.6Å²

5-(Oxiran-2-ylmethoxy)isoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-5297737-0.05g	5-[(oxiran-2-yl)methoxy]isoquinoline	129717-29-9	0.05g	$118.0	2023-05-30
Enamine	EN300-5297737-0.1g	5-[(oxiran-2-yl)methoxy]isoquinoline	129717-29-9	0.1g	$176.0	2023-05-30
Enamine	EN300-5297737-0.25g	5-[(oxiran-2-yl)methoxy]isoquinoline	129717-29-9	0.25g	$252.0	2023-05-30
Enamine	EN300-5297737-0.5g	5-[(oxiran-2-yl)methoxy]isoquinoline	129717-29-9	0.5g	$457.0	2023-05-30
Enamine	EN300-5297737-1.0g	5-[(oxiran-2-yl)methoxy]isoquinoline	129717-29-9	1g	$584.0	2023-05-30
Enamine	EN300-5297737-2.5g	5-[(oxiran-2-yl)methoxy]isoquinoline	129717-29-9	2.5g	$1147.0	2023-05-30
Enamine	EN300-5297737-5.0g	5-[(oxiran-2-yl)methoxy]isoquinoline	129717-29-9	5g	$1695.0	2023-05-30
Enamine	EN300-5297737-10.0g	5-[(oxiran-2-yl)methoxy]isoquinoline	129717-29-9	10g	$2516.0	2023-05-30